Cas no 72990-87-5 (Isoxazole, 4-[(4-methylphenyl)azo]-3,5-diphenyl-)

• Product Name: Isoxazole, 4-[(4-methylphenyl)azo]-3,5-diphenyl-
• CAS No: 72990-87-5
• MF: C₂₂H₁₇N₃O
• MW: 339.389884710312
• CID: 543168
• PubChem ID: 13171440
• Update Time: 2025-04-19

Isoxazole, 4-[(4-methylphenyl)azo]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-[(4-methylphenyl)azo]-3,5-diphenyl-
• (3,5-diphenyl-1,2-oxazol-4-yl)-(4-methylphenyl)diazene
• 72990-87-5
• 4-[(E)-(4-Methylphenyl)diazenyl]-3,5-diphenyl-1,2-oxazole
• DTXSID10524520

• Inchi： 1S/C22H17N3O/c1-16-12-14-19(15-13-16)23-24-21-20(17-8-4-2-5-9-17)25-26-22(21)18-10-6-3-7-11-18/h2-15H,1H3/b24-23+
• InChI Key： ZMMKBXHUTZGFJD-WCWDXBQESA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 339.13731
• Monoisotopic Mass: 339.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.75